7-Chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione
7-Chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione
Cdc25 dual-specific protein tyrosine phosphatases are important for cell cycle progression and often overexpressed in cancers. Through the removal of inhibitory phosphates, they function to catalyze the activation of cyclin-Cdk complexes. DA-3003-2 is a Cdc25 phosphatase inhibitor (IC50 = 0.82 µM for human recombinant Cdc25B) that demonstrates antiproliferative activity. At 20 µM, it has been shown to arrest asynchronous PC-3 prostate cancer cells in G2/M phase.
Brand Name:
Vulcanchem
CAS No.:
383907-47-9
VCID:
VC0051666
InChI:
InChI=1S/C15H16ClN3O3/c16-11-13(18-4-5-19-6-8-22-9-7-19)14(20)10-2-1-3-17-12(10)15(11)21/h1-3,18H,4-9H2
SMILES:
C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)C=CC=N3)Cl
Molecular Formula:
C15H16ClN3O3
Molecular Weight:
321.76 g/mol
7-Chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione
CAS No.: 383907-47-9
Reference Standards
VCID: VC0051666
Molecular Formula: C15H16ClN3O3
Molecular Weight: 321.76 g/mol
| CAS No. | 383907-47-9 |
|---|---|
| Product Name | 7-Chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione |
| Molecular Formula | C15H16ClN3O3 |
| Molecular Weight | 321.76 g/mol |
| IUPAC Name | 7-chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione |
| Standard InChI | InChI=1S/C15H16ClN3O3/c16-11-13(18-4-5-19-6-8-22-9-7-19)14(20)10-2-1-3-17-12(10)15(11)21/h1-3,18H,4-9H2 |
| Standard InChIKey | LGTBDMBBPVNDSZ-UHFFFAOYSA-N |
| SMILES | C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)C=CC=N3)Cl |
| Canonical SMILES | C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)C=CC=N3)Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Cdc25 dual-specific protein tyrosine phosphatases are important for cell cycle progression and often overexpressed in cancers. Through the removal of inhibitory phosphates, they function to catalyze the activation of cyclin-Cdk complexes. DA-3003-2 is a Cdc25 phosphatase inhibitor (IC50 = 0.82 µM for human recombinant Cdc25B) that demonstrates antiproliferative activity. At 20 µM, it has been shown to arrest asynchronous PC-3 prostate cancer cells in G2/M phase. |
| Synonyms | NSC 663285; 7-Chloro-6-((2-morpholinoethyl)amino)quinoline-5,8-dione |
| PubChem Compound | 379078 |
| Last Modified | Nov 11 2021 |
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